Methyl 2-methoxy-6-vinylbenzoate

• CAS RN: 921207-63-8
• Molecular Formula: C11H12O3
• Molecular Weight: 192.21 g/mol
• IUPAC Name: methyl 2-ethenyl-6-methoxybenzoate
• InChI: InChI=1S/C11H12O3/c1-4-8-6-5-7-9(13-2)10(8)11(12)14-3/h4-7H,1H2,2-3H3
• InChI Key: NUCDCOHBDLSDNC-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1C(=O)OC)C=C

Description

Methyl 2-methoxy-6-vinylbenzoate is a useful research compound. Its molecular formula is C11H12O3 and its molecular weight is 192.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of methyl 2-bromo-6-methoxybenzoate (30 g, 0.12 mol) and potassium trifluoro(vinyl)borate (18 g, 0.13 mol) in dioxane and H2O (5:1, 360 mL) was added Pd(dppf)Cl2 (2.63 g, 0.0036 mol) and Na2CO3 (25.4 g, 0.24 mol) at RT. The reaction mixture was heated at 100° C. for 12 hours under a nitrogen atmosphere. The mixture was subsequently concentrated in vacuo, diluted with water, and extracted with EtOAc (3×100 mL). The organic layers were combined, washed with brine, dried over anhydrous Na2CO3, filtered, and concentrated. The crude product was purified by column chromatography eluting with a gradient of petroleum ether (1-2%) and EtOAc to give the title compound (22 g, 95%). 1H NMR (400 MHz, CDCl3) δ ppm 7.33 (t, J=8.0 Hz, 1H), 7.18 (d, J=8.0 Hz, 1H), 6.85 (d, J=8.0 Hz, 1H), 6.67 (dd, J=11.0, 17.4 Hz, 1H), 5.75 (d, J=17.4 Hz, 1H), 5.35 (d, J=11.0 Hz, 1H), 3.93 (s, 3H), 3.84 (s, 3H); ESI-MS m/z [M+H]+ 193.